Cas no 1804713-39-0 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804713-39-0
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844767
• Update Time: 2025-05-23

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)7-5(20-10(13,14)15)3-17-4(2-16)6(7)8(11)12/h3,8H,2,16H2,1H3
• InChI Key： NPUONMCQMLWUPN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(=CN=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-(Trifluoromethoxy)Pyridine-4-Carboxylate: A Comprehensive Overview

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804713-39-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl moiety, and trifluoromethoxy substituent, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate is notable for its combination of fluorinated and nitrogen-containing functional groups. The presence of these groups imparts specific physicochemical properties that are crucial for its biological activity. The aminomethyl group can participate in hydrogen bonding and other intermolecular interactions, while the difluoromethyl and trifluoromethoxy moieties contribute to the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacokinetic properties of lead molecules. For instance, the difluoromethyl group in Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate has been shown to improve the oral bioavailability and reduce the metabolic degradation of the compound. This is particularly advantageous in the development of drugs that require high bioavailability and long-lasting effects.

The synthesis of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethoxy substituents, and final functionalization with the aminomethyl group. Various synthetic strategies have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of transition metal-catalyzed reactions to construct the pyridine core, followed by selective fluorination steps to introduce the desired substituents.

In terms of biological activity, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's unique structure allows it to selectively bind to these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

Beyond its enzymatic inhibition properties, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have shown that it can reduce inflammation by inhibiting pro-inflammatory cytokines and mediators. Additionally, it has exhibited neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate is another critical aspect that has been extensively studied. Preclinical toxicity assessments have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804713-39-0) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis methods, biological activities, and safety profile will be essential for realizing its full potential in clinical settings.